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oL

Compound Name:

Cat. No.: B13213771

Get Quote

Executive Summary & Core Architecture

The 2,1,3-benzoxadiazole scaffold (often referred to as benzofurazan) is a privileged
pharmacophore and fluorophore core.[1] While the 4-amino derivatives (NBD-amines) are the
industry standard for fluorescent labeling, the 4-hydroxy derivatives (NBD-OH and NBD-ethers)
occupy a critical niche in bioanalytical chemistry.[1]

The 4-hydroxy-7-nitro-2,1,3-benzoxadiazole (NBD-OH) moiety functions primarily as:

* A pH-Sensitive Probe: Exhibiting a dramatic fluorescence "turn-on" response upon
deprotonation (pKa ~ 3—4).[1]

* A Reactive Intermediate: Serving as the hydrolysis byproduct of NBD-CI/NBD-F labeling
reactions, often requiring specific quenching protocols.

¢ A Caged Scaffold: In the form of NBD-ethers, used for tyrosyl sensing or as H2S-cleavable
probes.

Molecular Logic: The Push-Pull System
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The fluorescence of the NBD scaffold arises from an Intramolecular Charge Transfer (ICT)
mechanism.[2]

o Acceptor: The nitro group at position 7 and the electron-deficient benzoxadiazole ring.
e Donor: The substituent at position 4.

o In NBD-OH, the donor strength is modulated by pH. The phenolate anion (ngcontent-ng-
€2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) is a strong donor, enabling efficient ICT and fluorescence. The protonated phenol (

) is a weak donor, suppressing ICT and quenching fluorescence.

Synthesis and Reaction Pathways[2][3]

The synthesis of 4-hydroxy benzoxadiazole derivatives typically proceeds via Nucleophilic
Aromatic Substitution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""
class="inline ng-star-inserted">

) on the electrophilic 4-chloro or 4-fluoro precursors.

Acidification

Synthesis Workflow (Graphviz Visualization)
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Caption: Reaction pathways for NBD-CI converting to the fluorescent NBD-phenolate or NBD-
ether derivatives.

Protocol: Synthesis of NBD-OH (Standard)

Purpose: To generate the 4-hydroxy standard for calibration or pH sensing.[1]
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e Reagents:
o 4-Chloro-7-nitrobenzofurazan (NBD-CI).[1][2][3][4][5][6][ 7]
o 0.1 M NaOH (aq).[1]
o Methanol (HPLC grade).[1]
e Procedure:
o Dissolve 100 mg (0.5 mmol) of NBD-Cl in 5 mL of methanol.

o Add 5 mL of 0.1 M NaOH dropwise. The solution will turn from pale yellow to deep
orange/red immediately.

o Stir at room temperature for 30 minutes.

o Acidification: To isolate, add 1 M HCI until pH ~ 1.[1] The color will fade to pale yellow
(formation of neutral NBD-OH).

o Extraction: Extract with Ethyl Acetate (3 x 10 mL). Dry over
and evaporate.[2]
e Yield: Typically >90%.
» Validation: ESI-MS (Negative mode): m/z 180 [M-H]~.
Photophysical Properties[1][2][4][7][10][11][12][13]
[14]

The spectral behavior of 4-hydroxy derivatives is heavily dependent on solvent polarity and pH.

Spectral Data Summary
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ngcontent-
ng-
€c297703103
9=llll
_nghost-ng- Quantum
Compound  Solvent/ c131087026 Yield (
. Notes
Form Condition g=nn (nm)
class="inlin )
e ng-star-
inserted">
(nm)
NBD-OH Acidic (pH < Quenched
~390 <0.01
(Neutral) 3) state.
Bright
NBD-OH Basic (pH > Green/Yellow
_ 460-470 530-540 0.20-0.40
(Anion) 7) fluorescence.
[1]
Generally
NBD-Ether weak;
Methanol 420-430 510-520 0.01-0.05 . _
(O-R) increases in
lipids.[1]
NBD-Amine Standard
Methanol 465 535 0.30 -0.60
(Ref) reference.

The "Background" Problem in Labeling

When labeling amines (e.g., proteins) with NBD-CI at pH 8-9, hydrolysis competes with

labeling.[1]

o Result: The mixture contains both NBD-Amine (Product) and NBD-OH (Byproduct).[1] Both
are fluorescent at pH 8.

e Correction Protocol:
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[e]

Perform the labeling reaction.[4][7]

o

Prior to measurement, acidify the sample to pH ~ 1-2 using HCI.[7]

[¢]

Mechanism: At pH 1, NBD-OH becomes protonated and non-fluorescent. The NBD-Amine
(which has no acidic proton on the ring nitrogen in the same range) remains fluorescent.

[¢]

Measure fluorescence.[2][8][4][6][7][9][10][11][12] This ensures signal is derived solely
from the labeled amine.

Applications in Sensing & Drug Development

Tyrosine and Lipid Sensing

NBD-ethers are formed by reacting NBD-CI with the hydroxyl group of Tyrosine or lipids (e.qg.,
cholesterol).[1]

e Environment Sensitivity: NBD-ethers exhibit solvatochromism.[1][5] In aqueous buffers, they
are often quenched by hydrogen bonding with water.[1] Upon insertion into a hydrophobic
pocket (protein binding site) or lipid bilayer, the quantum yield increases significantly.[1]

Anion and Hz2S Sensing
The NBD-ether bond is susceptible to cleavage by specific nucleophiles.

e H2S Probes: Probes designed with an NBD-ether linkage (e.g., NBD-O-Dinitrophenyl) are
non-fluorescent.[1] Upon attack by Hydrogen Sulfide (ngcontent-ng-c2977031039=""
_nghost-ng-c1310870263="" class="inline ng-star-inserted">

), the ether bond is cleaved, releasing the NBD-OH (or NBD-SH) fluorophore, resulting in a
"turn-on" response.

Mechanism of pH Sensing (Graphviz Visualization)
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Caption: The protonation switch controlling the ICT efficiency and fluorescence of NBD-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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